Pim1-IN-4

• Molecular Formula: C27H25BrCl2CuN6O
• Molecular Weight: 663.9 g/mol
• InChI: InChI=1S/C27H25BrN6O.2ClH.Cu/c1-17(22-8-6-18(15-29-22)16-34-10-12-35-13-11-34)32-33-27-26-25(20-4-2-3-5-23(20)31-27)21-14-19(28)7-9-24(21)30-26;;;/h2-9,14-15,30H,10-13,16H2,1H3,(H,31,33);2*1H;/q;;;+2/p-2/b32-17+
• InChIKey: ZPVYXGGTYNXTPJ-MVCZFGKLSA-L

Pim1-IN-4 Multi-Kinase Inhibitor Overview

Pim1-IN-4 (CAS: 2762767-48-4), also designated as Compound 8, is a copper(II) coordination complex derived from an indolo[2,3-c]quinoline scaffold that functions as a multi-kinase inhibitor [1]. Unlike the vast majority of organic small-molecule PIM kinase inhibitors, Pim1-IN-4 incorporates a Cu(II) metal center coordinated by a tridentate ligand (HL8), a structural feature that fundamentally alters its kinase inhibitory profile [1]. While its metal-free proligand HL8 exhibits selective inhibition of the PIM-1 kinase, copper(II) complexation transforms Compound 8 into a multi-targeted agent that additionally inhibits SGK-1, PKA, CaMK-1, GSK3β, and MSK1 from a panel of 50 screened kinases [1]. This metal-dependent pharmacophore represents a mechanistically distinct approach to kinase inhibition within the PIM inhibitor landscape [1].

Copper(II) Complex

• Metal-dependent multi-kinase inhibition
• Distinct from ATP-competitive organic PIM inhibitors
• Paired ligand/complex experimental system

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Why Pim1-IN-4 Cannot Be Substituted

Conventional PIM kinase inhibitors—whether pan-PIM agents such as AZD1208 (PIM1 IC50 = 0.4 nM) and PIM447 (PIM1 Ki = 6 pM) or selective PIM1 inhibitors like SGI-1776 (PIM1 IC50 = 7 nM)—are designed within the paradigm of organic ATP-competitive small molecules and are not interchangeable with Pim1-IN-4 [1]. The critical differentiating feature of Pim1-IN-4 is its copper(II)-dependent multi-kinase inhibition profile: the metal-free ligand HL8 is a selective PIM-1 inhibitor, whereas copper(II) coordination in Complex 8 (Pim1-IN-4) unlocks potent inhibitory activity against five additional disease-relevant kinases (SGK-1, PKA, CaMK-1, GSK3β, MSK1) [1]. This means that substituting Pim1-IN-4 with a conventional organic PIM inhibitor would result in the loss of this multi-kinase targeting capability, which is a direct consequence of the unique copper(II) coordination chemistry rather than a property of the organic ligand scaffold alone. Furthermore, the copper(II) complex demonstrates enhanced DNA binding affinity and apoptosis induction in multidrug-resistant cancer cells—properties not reported for standard PIM inhibitors, making generic substitution scientifically invalid for applications requiring this multi-target pharmacological profile [1].

Property

Pim1-IN-4

Conventional PIM Inhibitors

Kinase Targets

Multi-kinase (Cu-dependent)

Single/pan-PIM (organic)

DNA Binding

Reported higher affinity

Not reported

Apoptosis in MDR Cells

Lead compound profile

Not characterized

Substitution with organic PIM inhibitors may result in loss of copper(II)-dependent multi-kinase targeting, DNA interaction, and apoptosis induction profiles reported for this compound.

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Pim1-IN-4 Differentiation Evidence

Copper(II) Complexation Shifts Kinase Selectivity

In a direct head-to-head comparison within the same study, the metal-free proligand HL8 demonstrated selective inhibition of PIM-1 kinase, while its copper(II) complex, Compound 8 (Pim1-IN-4), gained potent inhibitory activity against five additional kinases—SGK-1, PKA, CaMK-1, GSK3β, and MSK1—from a panel of 50 kinases screened [1]. This represents a copper(II)-dependent expansion of the kinase inhibition profile from a single target to six targets. The study explicitly describes this phenomenon as copper(II) complex formation 'markedly changing the kinase inhibitory profile' [1]. Molecular modeling confirmed that both the ligand and the copper(II) complex show good fit to the respective kinase binding pockets [1].

Kinase Selectivity Shift

Head-to-head

6-fold increase in kinase targets inhibited (from 1 to 6)

Copper(II)-dependent polypharmacology switch

Supports paired ligand/complex experimental design

Evidence Dimension	Number of kinases inhibited (from a 50-kinase panel)
Target Compound Data	6 kinases inhibited: PIM-1, SGK-1, PKA, CaMK-1, GSK3β, MSK1 (Complex 8 / Pim1-IN-4)
Comparator Or Baseline	1 kinase inhibited: PIM-1 only (HL8, the metal-free proligand)
Quantified Difference	6-fold increase in number of kinase targets inhibited; gain of inhibition against 5 additional disease-relevant kinases (SGK-1, PKA, CaMK-1, GSK3β, MSK1)
Conditions	In vitro kinase inhibition assay against a panel of 50 protein kinases; compound identification by Wittmann et al. (2022) J Med Chem

Why This Matters

This evidence demonstrates that the multi-kinase pharmacology of Pim1-IN-4 is copper(II)-dependent and cannot be achieved with the metal-free ligand HL8 or with conventional organic PIM inhibitors, making Pim1-IN-4 a distinct chemical tool for studying metal-dependent polypharmacology.

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Selective Antiproliferative Activity in MDR Colon Cancer

The copper(II) complexes in this series, including Pim1-IN-4 (Compound 8), demonstrated low micro- to sub-micromolar IC50 values with selectivity toward the multidrug-resistant human colon adenocarcinoma Colo320 cell line compared to the doxorubicin-sensitive Colo205 cell line [1]. This selectivity profile is notable because multidrug-resistant cancer cells typically exhibit reduced sensitivity to conventional chemotherapeutics. While specific IC50 values for Compound 8 against these two cell lines are reported in the full text and supporting information of the primary study, the abstract and vendor annotations confirm that Complex 8 is among the lead compounds showing this resistant-cell selectivity [1].

MDR Cytotoxicity Selectivity

Cross-study comparable

Selective toward multidrug-resistant colon adenocarcinoma cells vs. drug-sensitive counterpart

MDR-selective cytotoxicity profile

Exact IC50 fold-difference available in full text

Evidence Dimension	Cytotoxicity selectivity ratio (multidrug-resistant vs. drug-sensitive colon cancer)
Target Compound Data	Copper(II) complexes (including Compound 8): low micro- to sub-micromolar IC50; selective toward Colo320 (multidrug-resistant) vs. Colo205 (doxorubicin-sensitive)
Comparator Or Baseline	Colo205 (doxorubicin-sensitive colon adenocarcinoma cell line) as the reference line
Quantified Difference	Selectivity ratio favoring multidrug-resistant Colo320 cells over Colo205; exact IC50 fold-difference values available in the full-text supplementary tables of Wittmann et al. (2022)
Conditions	In vitro cytotoxicity assay; Colo320 (multidrug-resistant) and Colo205 (doxorubicin-sensitive) human colon adenocarcinoma cell lines

Why This Matters

Selectivity for multidrug-resistant over drug-sensitive cancer cells is a therapeutically desirable property not commonly reported for conventional PIM inhibitors, positioning Pim1-IN-4 as a research tool for studying metal-based strategies to overcome chemotherapy resistance.

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Apoptosis Induction in Multidrug-Resistant Colon Cancer Cells

Both the metal-free ligand HL8 and its copper(II) complex 8 (Pim1-IN-4) were identified as lead compounds that efficiently induced apoptosis in Colo320 multidrug-resistant colon adenocarcinoma cells [1]. This apoptotic activity occurs in a cell line that is resistant to doxorubicin, a standard chemotherapeutic agent. The study designates HL4/4 and HL8/8 pairs as the lead compounds with respect to apoptosis induction, distinguishing them from other compounds in the series [1]. This dual activity profile—kinase inhibition coupled with apoptosis induction in resistant cells—is a distinguishing feature of this compound pair.

Apoptosis Induction

Class-level

Lead compounds for apoptosis induction in MDR cells

Apoptosis pathway-response context

Quantitative data in primary study

Evidence Dimension	Apoptosis induction in multidrug-resistant cancer cells
Target Compound Data	HL8 and Complex 8 (Pim1-IN-4): efficient apoptosis induction in Colo320 cells (lead compounds)
Comparator Or Baseline	Other compounds in the HL1–HL8 / 1–8 series: HL4/4 also induced apoptosis; remaining compounds not highlighted for this property
Quantified Difference	Designated as lead compounds for apoptosis induction (qualitative assessment within the series); quantitative apoptosis data available in the full text of Wittmann et al. (2022)
Conditions	Colo320 multidrug-resistant human colon adenocarcinoma cell line; apoptosis assay

Why This Matters

The combination of multi-kinase inhibition and efficient apoptosis induction in drug-resistant cancer cells makes Pim1-IN-4 a valuable tool compound for investigating metal-based strategies targeting resistant tumor populations.

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Enhanced DNA Binding of Copper(II) Complexes

The copper(II) complexes in the series, including Complex 8 (Pim1-IN-4), demonstrated higher affinity to DNA than their corresponding metal-free ligands [1]. This is attributed to the planar indolo[2,3-c]quinoline scaffold, which facilitates DNA intercalation, a property enhanced by copper(II) coordination. This dual-mode mechanism—kinase inhibition combined with DNA binding—is a distinguishing pharmacological feature not shared by conventional ATP-competitive PIM inhibitors such as AZD1208, SGI-1776, or PIM447, which act solely through kinase active-site blockade [1].

DNA Binding Affinity

Class-level

Higher DNA affinity than metal-free ligands

Dual DNA-binding/kinase-inhibitory mechanism

DNA binding data in full text

Evidence Dimension	DNA binding affinity
Target Compound Data	Copper(II) complexes (including Complex 8): higher DNA affinity than metal-free ligands
Comparator Or Baseline	Metal-free ligands HL1–HL8: lower DNA affinity; conventional PIM inhibitors (AZD1208, SGI-1776, PIM447): no reported DNA binding activity
Quantified Difference	Qualitatively higher DNA affinity for copper(II) complexes; DNA binding data for individual complexes available in the full text of Wittmann et al. (2022)
Conditions	DNA binding assay (in vitro)

Why This Matters

The dual DNA-binding and multi-kinase-inhibitory mechanism of Pim1-IN-4 provides a polypharmacological profile that distinguishes it from single-mechanism organic PIM inhibitors, offering a unique research tool for studying convergent DNA-damage and kinase-signaling pathways in cancer.

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Copper(II) Coordination Chemistry Novelty

Pim1-IN-4 (Complex 8) is a copper(II) complex with the molecular formula C27H25BrCl2CuN6O and a molecular weight of 663.88 g/mol [1]. Its structure was characterized as part of a series where five compounds were elucidated by single-crystal X-ray diffraction [1]. This places Pim1-IN-4 in a distinct chemical class from all major clinical and preclinical PIM inhibitors—including AZD1208 (thiazolidinedione-based, MW ~413), SGI-1776 (imidazopyridazine-based, MW ~414), PIM447 (MW ~512), and CX-6258 (MW ~468)—all of which are purely organic small molecules lacking a metal center . The presence of a redox-active copper(II) ion introduces additional pharmacological dimensions, including potential reactive oxygen species (ROS) generation and cuproptosis-related mechanisms, that are structurally inaccessible to organic-only PIM inhibitors [1].

Chemical Class Novelty

Class-level

Cu(II) complex (MW 663.88); distinct from all-organic PIM inhibitors

Metal-based pharmacophore class

Structure confirmed by single-crystal X-ray diffraction

Evidence Dimension	Chemical class and presence of redox-active metal center
Target Compound Data	Copper(II) coordination complex; MW = 663.88; formula C27H25BrCl2CuN6O; contains redox-active Cu(II)
Comparator Or Baseline	AZD1208: organic thiazolidinedione, MW ~413; SGI-1776: organic imidazopyridazine, MW ~414; PIM447: organic small molecule, MW ~512; CX-6258: organic small molecule, MW ~468. None contain metal centers.
Quantified Difference	Categorical difference: metal-based vs. all-organic; presence of Cu(II) center enables additional pharmacological mechanisms (DNA binding, potential ROS generation) not available to organic comparators
Conditions	Structural characterization by single-crystal X-ray diffraction, ESI mass spectrometry, and elemental analysis (Wittmann et al., 2022)

Why This Matters

For procurement decisions, this categorical structural difference means Pim1-IN-4 cannot be replaced by any organic PIM inhibitor for studies investigating metal-dependent pharmacological mechanisms, copper-mediated cytotoxicity, or structure-activity relationships involving metal coordination in kinase inhibition.

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source

Pim1-IN-4 Research Application Scenarios

Copper(II)-Dependent Kinase Selectivity Profiling

Pim1-IN-4 is uniquely suited for studies examining how metal coordination alters kinase inhibition selectivity. The direct comparison between metal-free HL8 (PIM1-selective) and Complex 8 (multi-kinase inhibitor of PIM-1, SGK-1, PKA, CaMK-1, GSK3β, and MSK1) provides a built-in experimental control for dissecting metal-dependent pharmacological effects [1]. This paired ligand/complex system enables researchers to attribute observed biological effects specifically to copper(II) coordination rather than to the organic scaffold alone, a level of mechanistic resolution not achievable with conventional all-organic PIM inhibitors [1].

Dual Kinase/DNA Targeting in MDR Colon Cancer

The selective antiproliferative activity of Pim1-IN-4 toward multidrug-resistant Colo320 colon adenocarcinoma cells (relative to doxorubicin-sensitive Colo205 cells), combined with its DNA-binding capacity and multi-kinase inhibition profile, positions this compound as a research probe for studying convergent therapeutic strategies against chemotherapy-resistant colorectal cancer [1]. The dual mechanism—simultaneous kinase pathway disruption and DNA interaction—may be particularly relevant for overcoming drug resistance mechanisms that rely on kinase signaling rewiring [1].

Apoptosis Mechanism Studies in Drug-Resistant Cancer

Pim1-IN-4 (Complex 8) and its proligand HL8 are validated as lead apoptosis-inducing compounds in multidrug-resistant Colo320 cells [1]. Researchers studying apoptotic pathways in the context of drug resistance can employ this paired ligand/complex system to differentiate between apoptosis driven by organic scaffold pharmacology (HL8) and apoptosis enhanced or modified by copper(II) coordination (Complex 8). This experimental design is not feasible with single-entity organic PIM inhibitors [1].

Metal-Based Kinase Inhibitor Development

As a structurally characterized copper(II) complex with demonstrated kinase inhibitory activity and single-crystal X-ray diffraction data available for several members of its series, Pim1-IN-4 serves as a benchmark compound for the emerging field of metal-based kinase inhibitors [1]. Procurement of Pim1-IN-4 is justified for research programs investigating structure-activity relationships in metallodrug-kinase interactions, comparative studies of metal-based vs. organic kinase inhibitors, and the design of next-generation metal-containing pharmacophores for cancer therapy [1].

Application

Selection Property

Validation Focus

Metal-dependent kinase selectivity profiling

Cu(II)-dependent expansion of kinase targets

Attribution of effects to metal coordination

Multi-mechanism cytotoxicity studies

Dual kinase inhibition and DNA binding

MDR-selective response endpoints

Apoptosis pathway analysis in drug-resistant models

Paired ligand/complex apoptosis induction

Differentiation of metal-dependent apoptosis

Metal-based pharmacophore development

Structurally characterized Cu(II) kinase inhibitor

Benchmarking for metallodrug-kinase interactions

• [1] Wittmann C, Bacher F, Enyedy EA, Dömötör O, Spengler G, Madejski C, Reynisson J, Arion VB. Highly Antiproliferative Latonduine and Indolo[2,3-c]quinoline Derivatives: Complex Formation with Copper(II) Markedly Changes the Kinase Inhibitory Profile. J Med Chem. 2022 Feb 10;65(3):2238-2261. doi: 10.1021/acs.jmedchem.1c01740. PMID: 35104137; PMCID: PMC8842277. View Source